Cas no 339008-95-6 (4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide)

• Product Name: 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide
• CAS No: 339008-95-6
• MF: C₁₂H₁₈ClN₃O₂S
• MW: 303.808220386505
• MDL: MFCD00140049
• CID: 5224246
• Update Time: 2026-03-07

4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide

• MDL： MFCD00140049
• Inchi： 1S/C12H18ClN3O2S/c1-14(2)19(17,18)16-9-7-15(8-10-16)12-5-3-11(13)4-6-12/h3-6H,7-10H2,1-2H3
• InChI Key： KSCWAHTVIJASNU-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CCN(C2=CC=C(Cl)C=C2)CC1

Additional information on 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide

Recent Advances in the Study of 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS: 339008-95-6)

The compound 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide (CAS: 339008-95-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique piperazine scaffold and chlorophenyl moiety, has demonstrated promising pharmacological properties, particularly in the context of central nervous system (CNS) disorders and antimicrobial applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing its pharmacokinetic profile, and exploring its therapeutic potential in various disease models.

One of the most notable advancements in the study of this compound is its role as a potent serotonin receptor modulator. A 2023 study published in the Journal of Medicinal Chemistry revealed that 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide exhibits high affinity for 5-HT_1A and 5-HT₇ receptors, suggesting its potential as a novel anxiolytic or antidepressant agent. The research team employed a combination of in vitro binding assays and molecular docking simulations to characterize the compound's interactions with these receptors, providing valuable insights into its structure-activity relationship (SAR).

In addition to its CNS applications, recent investigations have highlighted the antimicrobial properties of this compound. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated its efficacy against drug-resistant strains of Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic pathways. These findings have sparked interest in developing derivatives with enhanced potency and reduced toxicity for clinical use.

The synthetic optimization of 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide has also been a focus of recent research. A team from the University of Cambridge reported a novel, high-yield synthesis route in Organic Process Research & Development, which significantly improved the scalability and purity of the compound. This advancement is particularly relevant for pharmaceutical companies considering large-scale production for preclinical and clinical trials.

Looking ahead, researchers are exploring the compound's potential in combination therapies and targeted drug delivery systems. Preliminary data from animal models suggest that when conjugated with nanoparticles, 4-(4-chlorophenyl)-N,N-dimethylpiperazine-1-sulfonamide shows improved blood-brain barrier penetration and reduced off-target effects. These developments position this compound as a versatile scaffold for future drug discovery efforts in multiple therapeutic areas.